3-(5-Ethylfuran-2-yl)-1-methyl-1H-pyrazol-5-amine

• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 5-(5-ethylfuran-2-yl)-2-methylpyrazol-3-amine
• InChI: InChI=1S/C10H13N3O/c1-3-7-4-5-9(14-7)8-6-10(11)13(2)12-8/h4-6H,3,11H2,1-2H3
• InChI Key: BEFNVKAQVSJBMT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)C2=NN(C(=C2)N)C

Description

3-(5-Ethylfuran-2-yl)-1-methyl-1H-pyrazol-5-amine is a substituted pyrazole derivative featuring a 5-ethylfuran-2-yl substituent at the 3-position and a methyl group at the 1-position of the pyrazole ring. While direct crystallographic data for this compound are absent in the provided evidence, its structural analogs (e.g., 3-(4-chlorophenyl)-1-methyl-1H-pyrazol-5-amine) have been characterized using techniques like SHELX software for refinement . The ethylfuran moiety confers electron-rich properties due to the oxygen atom in the furan ring, which may influence solubility and reactivity compared to non-oxygenated analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(5-Ethylfuran-2-yl)-1-methyl-1H-pyrazol-5-amine typically involves multi-step organic reactions. One common method includes the formation of the furan ring followed by the introduction of the pyrazole ring and subsequent functionalization to introduce the amine group. Specific reaction conditions, such as temperature, solvent, and catalysts, are crucial for optimizing yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and cost-effectiveness. Techniques such as continuous flow chemistry and automated synthesis can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3-(5-Ethylfuran-2-yl)-1-methyl-1H-pyrazol-5-amine can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form corresponding furanones.

Reduction: The compound can be reduced to form dihydrofuran derivatives.

Substitution: The amine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Furanones and other oxidized derivatives.

Reduction: Dihydrofuran derivatives.

Substitution: Various substituted pyrazole derivatives.

Scientific Research Applications

3-(5-Ethylfuran-2-yl)-1-methyl-1H-pyrazol-5-amine has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(5-Ethylfuran-2-yl)-1-methyl-1H-pyrazol-5-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Key Observations:

Steric Bulk: The tert-butyl and methoxybenzyl groups in introduce steric hindrance, which may limit reactivity but improve metabolic stability in drug design.

Synthetic Accessibility :

• Reductive amination (e.g., ) and condensation (e.g., ) are common for pyrazole amines. The absence of explicit data for the target compound suggests its synthesis may follow similar protocols.

Hydrogen Bonding and Crystal Packing :

• The NH₂ group in all compounds enables hydrogen bonding, critical for crystal engineering (as seen in ) or biological target binding. Ethylfuran’s oxygen may participate in additional H-bonding or π-π interactions .

Physicochemical and Functional Comparisons

• Solubility : Furan-containing compounds (target, ) are likely more polar than thienyl or aryl analogs, favoring aqueous solubility. Chlorophenyl derivatives (e.g., ) may exhibit lower solubility due to hydrophobicity.
• Reactivity : The ethylfuran group’s electron-donating nature could enhance nucleophilic substitution at the NH₂ position compared to electron-withdrawing substituents (e.g., Cl in ).
• Biological Relevance : Chlorophenyl and fluorophenyl analogs () are common in pharmaceuticals due to their bioavailability and metabolic stability. The ethylfuran group may offer unique pharmacokinetic profiles, though this requires experimental validation.

Biological Activity

3-(5-Ethylfuran-2-yl)-1-methyl-1H-pyrazol-5-amine, with the CAS number 1511490-77-9, is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological properties of this compound, including its antimicrobial, anti-inflammatory, and antioxidant activities, supported by relevant data and studies.

• Molecular Formula : C₁₀H₁₃N₃O
• Molecular Weight : 191.23 g/mol
• Structure : The compound features a pyrazole ring substituted with an ethylfuran moiety, which may contribute to its biological activity.

Antimicrobial Activity

Research indicates that compounds similar to 3-(5-Ethylfuran-2-yl)-1-methyl-1H-pyrazol-5-amine exhibit significant antimicrobial properties. For instance, a study on pyrazole derivatives demonstrated broad-spectrum antimicrobial activity with Minimum Inhibitory Concentration (MIC) values ranging from 2.50 to 20 µg/mL against various bacterial strains, including both Gram-positive and Gram-negative bacteria .

Compound	MIC (µg/mL)	Activity
Compound A	2.50	Broad-spectrum
Compound B	10.00	Moderate
Compound C	20.00	Weak

Anti-inflammatory Activity

In vitro studies have shown that derivatives of pyrazoles can exhibit anti-inflammatory effects. The stabilization of human red blood cell (HRBC) membranes was assessed, with percentages ranging from 86.70% to 99.25% for various compounds, indicating substantial anti-inflammatory potential . This suggests that 3-(5-Ethylfuran-2-yl)-1-methyl-1H-pyrazol-5-amine may similarly affect inflammation pathways.

Antioxidant Activity

Antioxidant activity was evaluated using DPPH (2,2-diphenyl-1-picrylhydrazyl) scavenging assays. Compounds in the same class as 3-(5-Ethylfuran-2-yl)-1-methyl-1H-pyrazol-5-amine showed scavenging percentages between 84.16% and 90.52%, indicating a strong capacity to neutralize free radicals .

Compound	DPPH Scavenging (%)
Compound A	84.16
Compound B	86.42
Compound C	90.52

Study on Pyrazole Derivatives

A comprehensive study focused on the synthesis and evaluation of various pyrazole derivatives, including those related to our compound of interest, assessed their biological activities across multiple parameters:

• Synthesis : The compounds were synthesized through standard organic reactions involving pyrazole scaffolds.
• Biological Evaluation : The study reported significant antimicrobial activity comparable to established antibiotics like ciprofloxacin.
• Mechanism of Action : Some derivatives were found to inhibit DNA gyrase B in E. coli, suggesting a mechanism similar to fluoroquinolone antibiotics .